molecular formula C7H10N4O2 B8324793 2-(6-Methoxypyridin-3-yl)-hydrazinecarboxamide

2-(6-Methoxypyridin-3-yl)-hydrazinecarboxamide

Cat. No.: B8324793
M. Wt: 182.18 g/mol
InChI Key: RQIFVXBUTLDCDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Methoxypyridin-3-yl)-hydrazinecarboxamide is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N4O2

Molecular Weight

182.18 g/mol

IUPAC Name

[(6-methoxypyridin-3-yl)amino]urea

InChI

InChI=1S/C7H10N4O2/c1-13-6-3-2-5(4-9-6)10-11-7(8)12/h2-4,10H,1H3,(H3,8,11,12)

InChI Key

RQIFVXBUTLDCDF-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=C(C=C1)NNC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium cyanate (8.41 g, 104 mmol) was added to a solution of 5-hydrazino-2-methoxypyridine dihydrochloride (20 g, 94.3 mmol) in water (200 mL). The mixture was stirred for 2 hour and adjusted pH to 7. The solvent was removed under reduced pressure and obtained crude powder to give 2-(6-methoxypyridin-3-yl)hydrazinecarboxamide. (25.4 g, 148% yield).
Name
Potassium cyanate
Quantity
8.41 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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